Fats and Glyceridic oils, Limnanthes alba seed

• CAS No.: 169107-13-5
• Molecular Formula: C11H19NO4
• Synonyms: Fats and Glyceridic oils, Limnanthes alba seed

Description

This oil is known for its high oxidative stability and unique fatty acid composition, making it valuable in various applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of meadowfoam seed oil involves the extraction of oil from the seeds of Limnanthes alba. The seeds are typically cold-pressed to preserve the oil’s natural properties and beneficial compounds . The oil can also be refined to remove impurities and enhance its stability and usability .

Industrial Production Methods: Industrial production of meadowfoam seed oil follows similar extraction methods but on a larger scale. The seeds are mechanically pressed, and the oil is collected and refined. The refining process may include steps such as degumming, neutralization, bleaching, and deodorization to produce a high-quality, odor-free product .

Chemical Reactions Analysis

Hydrolysis Reaction

The hydrolysis reaction can be represented as follows:

$$\text{Triglyceride}+\text{Water}\rightarrow \text{Glycerol}+\text{Fatty Acids}$$

This reaction typically requires elevated temperatures and can be catalyzed by lipases or strong acids/bases.

Transesterification Reaction

The transesterification process can be summarized as:

$$\text{Triglyceride}+\text{Alcohol}\xrightarrow{\text{Catalyst}}\text{FAME}+\text{Glycerol}$$

This reaction is favored under conditions that promote the removal of glycerol from the reaction mixture, thereby shifting the equilibrium towards ester formation.

Esterification Reaction

The esterification reaction can be expressed as:

$$\text{Free Fatty Acid}+\text{Glycerol}\xrightarrow{\text{Acid Catalyst}}\text{Monoglyceride}+\text{Water}$$

This reaction is reversible; thus, removing water can help drive the reaction towards ester production.

• Research Findings on Chemical Reactions

Research has shown that the unique fatty acid profile of Limnanthes alba seed oil allows for specific applications in industrial processes:

• The Δ5-eicosenoic acid's structure provides higher oxidative stability than other common unsaturated fatty acids like oleic acid, making it suitable for long-lasting products .

• Studies indicate that enzymatic catalysis in transesterification yields higher purity monoglycerides compared to traditional alkaline methods, highlighting the advantages of using lipase enzymes for glycerolysis reactions .

Meadowfoam seed oil from Limnanthes alba exhibits unique chemical properties due to its distinct fatty acid composition. Understanding the chemical reactions involved in its processing—such as hydrolysis, transesterification, and esterification—provides insights into its potential applications across various industries. The ongoing research into optimizing these reactions continues to enhance the utility of this valuable natural resource.

• Data Tables

Property	Value
Acid Value	0.5 meq/kg (max)
Iodine Value	85 to 95
Peroxide Value	1.0 meq/kg (max)
Specific Gravity @ 25°C	0.90 to 0.92
SAP Value	160 to 175 mg KOH/g

Fatty Acid Composition	Percentage
Δ5-eicosenoic acid (20:1Δ5)	60%
Erucic acid (22:1Δ13)	15-20%
Δ5,13-docosadienoic acid (22:2)	10-20%

These findings underscore the significance of Limnanthes alba seed oil in both cosmetic and industrial applications due to its unique chemical properties and stability characteristics.

Scientific Research Applications

Chemical Composition

The seed oil of Limnanthes alba is rich in long-chain fatty acids, particularly Δ5-eicosenoic acid (20:1Δ5), which constitutes about 60% of the total fatty acids present in the oil. This fatty acid is noted for its oxidative stability and unique chemical properties that differentiate it from other common oils such as olive oil and soybean oil . The presence of other fatty acids such as erucic acid (22:1Δ13) and unusual diene (22:2Δ5,13) further enhances its industrial utility .

Cosmetic Applications

Limnanthes alba seed oil is widely utilized in the cosmetic industry due to its emollient properties. It functions primarily as a skin-conditioning agent, providing moisture and improving skin texture without leaving a greasy residue . The following table summarizes key cosmetic applications:

Application Area	Description
Skin Care	Used in moisturizers, serums, and lotions for its hydrating properties.
Makeup Products	Acts as a carrier for pigments and provides a smooth application.
Sun Care	Enhances formulation stability and offers moisturizing benefits.
Cleansing Products	Provides conditioning effects while cleansing the skin.

Benefits in Skincare

• Moisturization : Limnanthes alba seed oil is reported to be four times more moisturizing than lanolin, making it suitable for extremely dry skin .
• Oxidative Stability : Its high oxidative stability allows it to maintain efficacy over time without degrading quickly .
• Non-Greasy Feel : The oil provides a silky finish on the skin, which is preferred in many formulations .

Industrial Applications

Beyond cosmetics, Limnanthes alba seed oil has significant industrial applications due to its unique fatty acid profile. Notable uses include:

• Surfactants : The oil can be used in the production of surfactants due to its emulsifying properties.
• Lubricants : Its oxidative stability makes it an excellent candidate for high-performance lubricants.
• Biodegradable Plastics : Research indicates potential uses in creating biodegradable materials due to the unique structure of its fatty acids .

Skincare Formulation Study

A study published in Cosmetics explored the incorporation of Limnanthes alba seed oil into various skincare formulations. Results indicated improved moisture retention and skin barrier function among participants using products containing this oil compared to those using standard formulations without it .

Industrial Application Research

Research conducted on the industrial applications of Limnanthes alba seed oil highlighted its potential in creating eco-friendly surfactants. The study demonstrated that surfactants derived from this oil exhibited superior performance compared to traditional petroleum-based options, showcasing lower toxicity and greater biodegradability .

Mechanism of Action

The mechanism of action of meadowfoam seed oil is primarily attributed to its fatty acid composition. The oil’s high content of eicosenoic acid and docosadienic acid contributes to its stability and effectiveness in various applications . These fatty acids interact with molecular targets such as skin cells, providing moisturizing and protective effects . In biodiesel production, the fatty acids undergo transesterification to form methyl esters, which serve as an efficient and stable fuel source .

Comparison with Similar Compounds

Jojoba Oil: Similar in stability and used in cosmetic formulations.

Olive Oil: Also used for its moisturizing properties but has a different fatty acid composition.

Soybean Oil: Commonly used in biodiesel production but has lower oxidative stability compared to meadowfoam seed oil.

Uniqueness: Meadowfoam seed oil stands out due to its high oxidative stability and unique fatty acid composition, particularly the presence of eicosenoic and docosadienic acids . These properties make it highly valuable in applications requiring long-lasting effectiveness and resistance to degradation .

Biological Activity

Limnanthes alba, commonly known as meadowfoam, is an oilseed crop valued for its unique fatty acid profile and potential biological activities. The seeds of this plant are rich in fats and glyceridic oils, particularly long-chain fatty acids, and contain glucosinolates that contribute to various biological activities, including herbicidal and antimicrobial properties.

Chemical Composition

The seed oil of Limnanthes alba is characterized by its high content of unusual fatty acids, primarily Δ5-eicosenoic acid (20:1Δ5) and other long-chain fatty acids. These components are not only beneficial for industrial applications but also play a significant role in the biological activity of the plant.

Table 1: Fatty Acid Composition of Limnanthes alba Seed Oil

Fatty Acid	Percentage (%)
Δ5-Eicosenoic Acid (20:1Δ5)	20-30%
Other Long-Chain Fatty Acids	Varies

Herbicidal Properties

Research has demonstrated that the glucosinolate glucolimnanthin found in meadowfoam seeds can be converted into biologically active compounds through fermentation processes. For instance, when enzyme-active seeds are incubated with enzyme-inactive seed meal, there is a complete degradation of glucolimnanthin, leading to the formation of 3-methoxybenzyl isothiocyanate (3-MBI), which exhibits significant herbicidal activity.

• Case Study : A study showed that the fermentation of seed meal in the presence of FeSO4 resulted in increased production of herbicidal compounds. The correlation between the concentration of these compounds and their herbicidal potency was statistically significant (r² = 0.96) .

Antimicrobial Activity

The degradation products of glucolimnanthin not only exhibit herbicidal properties but also possess antimicrobial effects against various pathogens. The remaining seed meal after oil extraction contains up to 4% glucolimnanthin, which can suppress soil-borne pathogens effectively.

• Case Study : In experiments assessing the toxicity of glucolimnanthin degradation products against Meloidogyne hapla and Pythium irregulare, results indicated that these compounds significantly reduced pathogen viability, suggesting their potential use in sustainable agricultural practices .

The biological activity attributed to Limnanthes alba is largely due to its unique chemical constituents:

• Glucosinolates : These compounds degrade into isothiocyanates and nitriles, known for their herbicidal properties.
• Fatty Acids : The unusual fatty acids present in the oil contribute to its physical and chemical stability, making it suitable for various applications while also exhibiting potential health benefits.

Q & A

Q. What is the typical fatty acid composition of Limnanthes alba seed oil, and how does it influence oxidative stability?

Basic Research Question
Limnanthes alba seed oil contains 50–65% 20:1Δ5 (eicosenoic acid), 10–29% 22:1Δ5 + 22:1Δ13, and 15–30% 22:2Δ5,13 fatty acids, with oil yields ranging from 17–29% of seed weight . Its oxidative stability is attributed to the dominance of long-chain (>C20) monounsaturated and diunsaturated fatty acids, which reduce susceptibility to autoxidation. Methodologically, stability is assessed via accelerated oxidation tests (e.g., Rancimat) or peroxide value tracking under controlled temperature and light conditions .

Q. What experimental approaches are recommended for extracting glyceridic oils while preserving lipid integrity?

Basic Research Question
Cold pressing or low-temperature solvent extraction (e.g., hexane) minimizes thermal degradation of polyunsaturated fatty acids. Supercritical CO₂ extraction, while less common for Limnanthes alba, is a viable alternative for high-purity isolates, as demonstrated in Sacha inchi oil studies . Post-extraction, nitrogen flushing during storage prevents hydrolytic rancidity .

Q. How does lysophosphatidic acid acyltransferase (LPAAT) from Limnanthes alba alter glyceride stereochemistry in transgenic oils?

Advanced Research Question
Limnanthes alba LPAAT directs erucic acid (22:1Δ13) to the sn-2 position of triacylglycerols (TGs), unlike native rapeseed LPAAT, which restricts erucic acid to sn-1/3 positions. Transgenic expression in Brassica napus produced TGs with 22:1Δ13 at sn-2, enhancing functional properties like crystallization behavior . This requires tandem gas chromatography and stereospecific lipase assays to verify positional distribution .

Q. What methodological challenges arise in analyzing contradictory data on glucosinolate degradation products?

Advanced Research Question
Glucolimnanthin in Limnanthes alba seed meal degrades into 3-methoxybenzyl isothiocyanate, nitriles, and thioamides during fermentation, with yields sensitive to Fe²⁺ concentration and enzymatic activity . Discrepancies in product ratios across studies stem from variable pH, microbial consortia, and quantification methods (e.g., GC-MS vs. HPLC-UV). Standardizing fermentation protocols and using isotopic labeling can resolve contradictions .

Q. How do environmental factors contribute to variability in reported oil content (17–29%) across Limnanthes alba cultivars?

Basic Research Question
Oil content correlates with seed weight (4.2–9.8 g/1000 seeds) and cultivation conditions, including soil nitrogen levels and post-harvest drying protocols . Researchers should report agronomic variables (e.g., irrigation, harvest timing) and use Soxhlet extraction with hexane for reproducible quantification .

Q. What distinguishes Limnanthes alba glyceridic oils from linseed or crambe oils in lipidomics studies?

Basic Research Question
Unlike linseed oil (rich in α-linolenic acid, 18:3Δ9,12,15) or crambe oil (high erucic acid, 22:1Δ13), Limnanthes alba oil uniquely combines >85% C20–C22 monoenes and dienes, conferring superior oxidative stability . Comparative lipidomics requires high-resolution LC-MS/MS to resolve overlapping Δ5 and Δ13 double-bond positional isomers .

Q. What strategies optimize the enzymatic synthesis of structured lipids (SLs) using Limnanthes alba oil?

Advanced Research Question
Lipase-catalyzed interesterification with ω-3/ω-6 sources (e.g., linseed or grape seed oil) can produce SLs with balanced fatty acid ratios. Response surface methodology (RSM) optimizes variables like temperature, water activity, and lipase type (e.g., Candida antarctica Lipase B) . Nuclear magnetic resonance (NMR) monitors regioselectivity during SL synthesis .

Q. How does the positional distribution of fatty acids in TGs affect functional properties?

Advanced Research Question
Erucic acid at sn-2 (via LPAAT engineering) improves bioavailability and alters melting profiles, critical for pharmaceutical applications. Differential scanning calorimetry (DSC) and X-ray diffraction analyze polymorphic transitions in transgenic oils .

Q. Which analytical techniques quantify minor glyceridic compounds in refined Limnanthes alba oil?

Basic Research Question
High-performance liquid chromatography (HPLC) with evaporative light scattering detection (ELSD) resolves monoacylglycerols (MAGs) and diacylglycerols (DAGs), while gas chromatography (GC) with flame ionization detection (FID) profiles free fatty acids. For oxidized lipids, tandem mass spectrometry (LC-MS/MS) identifies hydroperoxides and epoxides .

Q. What mechanisms underlie the herbicidal activity of Limnanthes alba seed meal derivatives?

Advanced Research Question
Fermentation-derived 3-methoxybenzyl isothiocyanate inhibits coleoptile growth in Bromus tectorum via thiocyanate-mediated disruption of mitochondrial electron transport. Dose-response assays (e.g., seedling bioassays) and metabolomics (GC-TOF-MS) link compound specificity to phytotoxicity .